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Compound of Interest

2-[4-(Dibutylamino)-2-
Compound Name:
hydroxybenzoyllbenzoic acid

Cat. No. B1301261

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of the
compound 2-[4-(Dibutylamino)-2-hydroxybenzoyllbenzoic acid. The document outlines its
key physical constants and details the standard experimental methodologies for their
determination.

Core Physical Properties

The accurate determination of melting and boiling points is fundamental in the characterization
and assessment of the purity of a chemical compound. These physical constants are critical for
researchers and professionals involved in chemical synthesis, quality control, and drug
development.

Data Presentation

The table below summarizes the reported melting point and the predicted boiling point for 2-[4-
(Dibutylamino)-2-hydroxybenzoyl]benzoic acid.
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Physical Property Value Notes
Melting Point 190-193 °C[1][2][3][41[5] Literature value.
Boiling Point 570.2 £ 45.0 °C[1][5] Predicted value.

Experimental Protocols

Precise measurement of melting and boiling points relies on standardized laboratory
procedures. The following sections detail common and reliable methods for determining these
crucial physical properties.

Melting Point Determination: Capillary Method

The capillary method is a widely used and accurate technique for determining the melting point
of a solid crystalline substance.[2][6] This can be performed using either a manual apparatus,
such as a Thiele tube, or a modern digital melting point apparatus.

1. Sample Preparation:

e Ensure the sample of 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid is completely
dry and in a fine powdered form to allow for uniform packing.[2]

 Introduce a small amount of the powdered sample into a capillary tube, which is sealed at
one end.

o Pack the sample into the closed end of the tube by gently tapping it on a hard surface. The
packed sample height should be approximately 2-3 mm for an accurate measurement.[6][7]

2. Manual Determination (Thiele Tube Method):

« Attach the capillary tube to a thermometer using a small rubber band or a piece of tubing,
ensuring the sample is aligned with the thermometer bulb.[7][8][9]

 Fill a Thiele tube with a high-boiling point liquid, such as mineral or silicone oil, to a level just
above the side-arm.[8]

e Immerse the thermometer and the attached capillary tube into the oil bath.[5][9]
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e Gently heat the side arm of the Thiele tube with a small flame. The design of the tube
facilitates the circulation of the oil, ensuring uniform heating.[7][9]

e Observe the sample closely. The melting point range is recorded from the temperature at
which the first drop of liquid appears to the temperature at which the entire sample becomes
a clear liquid.[7][9]

e For an accurate determination, the rate of heating should be slow, approximately 1-2 °C per
minute, as the melting point is approached.[6]

3. Automated Determination (Digital Melting Point Apparatus):
« Insert the prepared capillary tube into the heating block of the digital apparatus.[2][10]
o Set the starting temperature to about 20°C below the expected melting point.[10]

e Program the apparatus to heat at a controlled rate, typically 1-2 °C per minute, for a precise
measurement.[10]

e Observe the sample through the magnified viewing lens.

o Record the initial and final temperatures of melting as displayed by the instrument.[2]

Boiling Point Determination

Due to the high predicted boiling point of 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic
acid, specialized techniques are required for an experimental determination, as decomposition
may occur at such temperatures. The following are standard methods for determining the
boiling point of a liquid.

1. Distillation Method:

e This method is suitable when a sufficient quantity of the substance is available (typically >5
mL).[3][11][12]

e The liquid is placed in a distillation flask with boiling chips.
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o The flask is heated, and the vapor rises and comes into contact with a thermometer bulb
before being cooled and collected in a condenser.[13]

e The boiling point is the temperature at which the vapor temperature remains constant during
the distillation process.[3][13]

2. Siwoloboff Method (Micro-scale):
e This technique is ideal for small sample volumes.[1]
o A small amount of the liquid is placed in a fusion tube.

o Asealed capillary tube, with the open end pointing downwards, is placed inside the fusion
tube.[1][9]

e The assembly is attached to a thermometer and heated in a Thiele tube or a similar heating
bath.[1]

e As the liquid is heated, a stream of bubbles will emerge from the capillary tube.
e The heating is then stopped, and the bath is allowed to cool.

e The boiling point is the temperature at which the liquid is drawn up into the capillary tube.[1]
[91[11]

Visualized Workflow

The following diagram illustrates the logical workflow for the determination of the melting and
boiling points of a chemical compound.
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Workflow for Physical Property Determination
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Caption: Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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